Cas no 1040645-45-1 (N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide)

• Product Name: N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide
• CAS No: 1040645-45-1
• MF: C₂₃H₁₇FN₂O₃
• MW: 388.391089200974
• CID: 5383305
• Update Time: 2025-06-13

N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide

• Inchi： 1S/C23H17FN2O3/c1-14-11-12-15(13-18(14)24)25-22(28)20-21(27)17-9-5-6-10-19(17)26(23(20)29)16-7-3-2-4-8-16/h2-13,27H,1H3,(H,25,28)
• InChI Key： PMLUMNWANKRFMC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(O)=C(C(NC2=CC=C(C)C(F)=C2)=O)C1=O

Experimental Properties

• Density: 1.420±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 601.8±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide

Introduction to N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide (CAS No. 1040645-45-1)

N-(3-Fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide, identified by its CAS number 1040645-45-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives class, a group of molecules known for their diverse biological activities and therapeutic potential.

The structural framework of N-(3-fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a fluoro substituent at the 3-position of the phenyl ring enhances its lipophilicity and metabolic stability, while the methyl group at the 4-position further modulates its electronic and steric characteristics. The dihydroquinoline core provides a rigid scaffold that is conducive to binding with biological targets, making this compound a promising candidate for drug development.

In recent years, there has been a surge in research focused on quinoline derivatives due to their demonstrated efficacy against various diseases, particularly infections caused by resistant pathogens. The hydroxy and oxo functionalities in the molecule contribute to its ability to interact with enzymes and receptors in complex biological pathways. This has led to investigations into its potential applications in treating conditions such as malaria, tuberculosis, and even certain types of cancer.

The synthesis of N-(3-fluoro-4-methylphenyl)-1,2-dihydro-4-hydroxy-2-oxo-1-phenyl-3-quinolinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are crucial for producing the compound in sufficient quantities for preclinical and clinical studies.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Initial screenings have revealed promising results in terms of antimicrobial activity, particularly against Gram-negative bacteria. The fluoro-substituted phenyl ring is believed to play a critical role in disrupting bacterial cell wall synthesis and DNA replication. Additionally, the quinoline core has shown inhibitory effects on certain enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

Epidemiological studies have also highlighted the importance of fluorinated aromatic compounds in drug design. The introduction of fluorine atoms into molecular structures often enhances binding affinity and reduces metabolic degradation. This property is particularly valuable for developing drugs with prolonged half-lives and improved bioavailability. N-(< strong >3-fluoro-4-methylphenyl strong >)-< strong >1,2-dihydro strong >)-< strong >4-hydroxy strong >)-< strong >2 oxo strong >)- < strong > 1 - phenyl strong >)- < strong > 3 - quinolinecarboxamide strong > aligns with this trend by incorporating a fluoro group at a strategic position within its structure.

The toxicological assessment of N-(< strong >3-fluoro - 4 - methylphenyl strong >)- < strong > 1 , 2 - dihydro strong >)- < strong > 4 - hydroxy strong >)- < strong > 2 - oxo strong >)- < strong > 1 - phenyl strong >)- < strong > 3 - quinolinecarboxamide strong > has been conducted using standard in vitro and in vivo models. Preliminary data indicate that the compound exhibits moderate toxicity at high doses but demonstrates acceptable safety margins at therapeutic concentrations. Further studies are ongoing to fully characterize its toxicological profile and identify any potential long-term health risks.

The development of novel pharmaceutical agents requires not only potent biological activity but also favorable pharmacokinetic properties. N-(< strong >3-fluoro - 4 - methylphenyl strong >)- < strong > 1 , 2 - dihydro strong >)- < str ng > o x y > str ng > str ng > str ng > str ng > p > < p > p >